Cas no 77463-87-7 (Urea, N,N'-bis(2-hydroxypropyl)-)

Urea, N,N'-bis(2-hydroxypropyl)- structure
77463-87-7 structure
Product Name:Urea, N,N'-bis(2-hydroxypropyl)-
CAS No:77463-87-7
MF:C7H16N2O3
MW:176.213541984558
CID:536028
PubChem ID:11229093
Update Time:2025-04-19

Urea, N,N'-bis(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea, N,N'-bis(2-hydroxypropyl)-
    • 1,3-bis(2-hydroxypropyl)urea
    • SCHEMBL941571
    • 77463-87-7
    • DTXSID20459379
    • Inchi: 1S/C7H16N2O3/c1-5(10)3-8-7(12)9-4-6(2)11/h5-6,10-11H,3-4H2,1-2H3,(H2,8,9,12)
    • InChI Key: UBZFJRDOTBGVAY-UHFFFAOYSA-N
    • SMILES: OC(C)CNC(NCC(C)O)=O

Computed Properties

  • Exact Mass: 176.11618
  • Monoisotopic Mass: 176.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • PSA: 81.59
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